Cas no 73000-28-9 (2-(butylthio)pyrimidine-4,6-diamine)

2-(butylthio)pyrimidine-4,6-diamine structure
73000-28-9 structure
Product Name:2-(butylthio)pyrimidine-4,6-diamine
CAS No:73000-28-9
MF:C8H14N4S
MW:198.288559436798
CID:2139872
PubChem ID:13668489
Update Time:2025-04-21

2-(butylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-(butylthio)pyrimidine-4,6-diamine
    • DB-312822
    • SCHEMBL3945346
    • AKOS009147954
    • 73000-28-9
    • Inchi: 1S/C8H14N4S/c1-2-3-4-13-8-11-6(9)5-7(10)12-8/h5H,2-4H2,1H3,(H4,9,10,11,12)
    • InChI Key: CLYFYOJHEYYZRC-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C=C(N)N=1)N)CCCC

Computed Properties

  • Exact Mass: 198.09391764Da
  • Monoisotopic Mass: 198.09391764Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 103Ų
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